(4-Chloropyridin-2-yl)-(2-ethylpiperidin-1-yl)methanone

• IUPAC Name: (4-chloropyridin-2-yl)-(2-ethylpiperidin-1-yl)methanone
• InChI: InChI=1S/C13H17ClN2O/c1-2-11-5-3-4-8-16(11)13(17)12-9-10(14)6-7-15-12/h6-7,9,11H,2-5,8H2,1H3
• InChI Key: YDMZWNCUBQCMMV-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1C(=O)C2=NC=CC(=C2)Cl
• Molecular Formula: C13H17ClN2O
• Molecular Weight: 252.74 g/mol

Description

(4-Chloropyridin-2-yl)-(2-ethylpiperidin-1-yl)methanone, also known as CEP or JNJ-7925476, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It belongs to the class of piperidine derivatives and has been studied for its ability to modulate various biological processes.

Mechanism of Action

The exact mechanism of action of (4-Chloropyridin-2-yl)-(2-ethylpiperidin-1-yl)methanone is not fully understood. However, it has been proposed that (4-Chloropyridin-2-yl)-(2-ethylpiperidin-1-yl)methanone acts as a positive allosteric modulator of the α7 nicotinic acetylcholine receptor. This receptor is involved in various physiological processes, including learning, memory, and inflammation.
Biochemical and Physiological Effects:
(4-Chloropyridin-2-yl)-(2-ethylpiperidin-1-yl)methanone has been shown to have a variety of biochemical and physiological effects. It has been found to increase the release of the neurotransmitter acetylcholine, which is involved in learning and memory. (4-Chloropyridin-2-yl)-(2-ethylpiperidin-1-yl)methanone has also been shown to reduce the release of pro-inflammatory cytokines, which play a role in inflammation. In addition, (4-Chloropyridin-2-yl)-(2-ethylpiperidin-1-yl)methanone has been found to have anti-tumor properties, as it can induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

(4-Chloropyridin-2-yl)-(2-ethylpiperidin-1-yl)methanone has several advantages for use in lab experiments. It is a highly specific compound that can be used to selectively modulate the α7 nicotinic acetylcholine receptor. This allows researchers to study the function of this receptor and its role in various biological processes. However, (4-Chloropyridin-2-yl)-(2-ethylpiperidin-1-yl)methanone has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of (4-Chloropyridin-2-yl)-(2-ethylpiperidin-1-yl)methanone. One area of research is the development of more potent and selective modulators of the α7 nicotinic acetylcholine receptor. Another area of research is the investigation of the therapeutic potential of (4-Chloropyridin-2-yl)-(2-ethylpiperidin-1-yl)methanone in various diseases, including Alzheimer's disease, schizophrenia, and cancer. Additionally, the use of (4-Chloropyridin-2-yl)-(2-ethylpiperidin-1-yl)methanone in combination with other drugs or therapies may also be explored.

Synthesis Methods

The synthesis of (4-Chloropyridin-2-yl)-(2-ethylpiperidin-1-yl)methanone involves the reaction of 4-chloropyridine-2-carbaldehyde with 2-ethylpiperidine in the presence of a reducing agent. The resulting product is then purified through column chromatography to obtain pure (4-Chloropyridin-2-yl)-(2-ethylpiperidin-1-yl)methanone.

Scientific Research Applications

(4-Chloropyridin-2-yl)-(2-ethylpiperidin-1-yl)methanone has been extensively studied for its potential therapeutic applications. It has been found to have a modulatory effect on various biological processes, including the regulation of neurotransmitter release, calcium signaling, and ion channel function. (4-Chloropyridin-2-yl)-(2-ethylpiperidin-1-yl)methanone has also been shown to have anti-inflammatory and anti-tumor properties.